Cas no 780005-25-6 (2-amino-1-(4-phenoxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(4-phenoxyphenyl)ethan-1-one
• CAS No: 780005-25-6
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6575277
• PubChem ID: 15085985
• Update Time: 2025-05-24

2-amino-1-(4-phenoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-phenoxyphenyl)ethan-1-one
• EN300-1865591
• 780005-25-6

• Inchi： 1S/C14H13NO2/c15-10-14(16)11-6-8-13(9-7-11)17-12-4-2-1-3-5-12/h1-9H,10,15H2
• InChI Key： FMFLRKLPBLAZRU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C(CN)=O)=CC=1

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-amino-1-(4-phenoxyphenyl)ethan-1-one

Professional Introduction to 2-amino-1-(4-phenoxyphenyl)ethan-1-one (CAS No. 780005-25-6)

2-amino-1-(4-phenoxyphenyl)ethan-1-one, with the chemical identifier CAS No. 780005-25-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenoxymethyl group and an aminoacetyl moiety, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both electron-donating and electron-withdrawing substituents in its aromatic ring system makes it a promising candidate for further exploration in drug discovery and molecular design.

The synthesis of 2-amino-1-(4-phenoxyphenyl)ethan-1-one typically involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group interconversions. The phenoxymethyl backbone provides a scaffold that can be readily modified through various chemical reactions, allowing for the introduction of additional pharmacophores or bioisosteres. Such modifications are crucial for optimizing pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity to biological targets.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research. 2-amino-1-(4-phenoxyphenyl)ethan-1-one represents an excellent example of a hybrid molecule that combines elements of both aliphatic and aromatic chemistry. The integration of an aminoacetyl group with a phenoxy-substituted benzene ring creates a unique structural motif that may exhibit enhanced biological activity compared to simpler analogs. This compound has been investigated as a potential intermediate in the synthesis of more complex molecules with therapeutic relevance.

One of the most compelling aspects of 2-amino-1-(4-phenoxyphenyl)ethan-1-one is its potential role in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested that derivatives of this compound may interfere with enzyme cascades involved in inflammation and cancer progression. The phenoxy group, known for its ability to modulate receptor interactions, could be particularly valuable in designing molecules that exhibit high selectivity for specific biological targets. Furthermore, the aminoacetyl moiety provides opportunities for further derivatization, enabling the creation of prodrugs or bioconjugates that enhance delivery or bioavailability.

The pharmacological evaluation of 2-amino-1-(4-phenoxyphenyl)ethan-1-one has been complemented by computational modeling studies. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict the compound's binding affinity to proteins and other biomolecules. These computational approaches have helped researchers refine synthetic strategies by identifying optimal conformations and interactions. Additionally, virtual screening methods have been utilized to identify potential lead compounds derived from 2-amino-1-(4-phenoxyphenyl)ethan-1-one, streamlining the drug discovery process.

In clinical settings, the utility of 2-amino-1-(4-phenoxyphenyl)ethan-1-one may extend beyond its role as an intermediate. Preliminary investigations have explored its effects on cellular pathways relevant to neurodegenerative disorders and metabolic diseases. The compound's ability to modulate neurotransmitter release or enzyme activity has been examined in vitro using cell-based assays. While further research is needed to fully elucidate its therapeutic potential, these early findings underscore its significance as a structural motif with broad applicability.

The synthetic methodologies employed in producing 2-amino-1-(4-phenoxyphenyl)ethan-1-one have also seen advancements, particularly in terms of green chemistry principles. Modern synthetic routes emphasize efficiency, scalability, and minimal waste generation. Catalytic processes and solvent-free reactions have been explored to reduce environmental impact while maintaining high yields. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

Looking ahead, the future directions for research on 2-amino-1-(4-phenoxyphenyl)ethan-1-one are multifaceted. Exploration into its derivatives could yield novel therapeutics with improved efficacy and reduced side effects. Additionally, interdisciplinary approaches combining organic chemistry with biotechnology may unlock new applications in personalized medicine or targeted drug delivery systems. As our understanding of molecular interactions continues to evolve, compounds like 2-amino-1-(4-phenoxyphenyl)ethan-1-one will remain at the forefront of pharmaceutical innovation.

In conclusion,2-amino-1-(4-phenoxyphenyl)ethan-1-one (CAS No. 780005-25-6) represents a structurally intriguing compound with significant potential in medicinal chemistry and drug development. Its unique combination of functional groups and synthetic accessibility makes it a valuable tool for researchers seeking to design novel therapeutics targeting diverse disease states. As scientific methodologies advance, further exploration into this molecule promises to yield groundbreaking discoveries that could improve human health outcomes worldwide.